N-(4-acetylphenyl)-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide

• IUPAC Name: N-(4-acetylphenyl)-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide
• InChI: InChI=1S/C21H20N2O5S/c1-15(24)16-5-9-18(10-6-16)22-21(25)17-7-11-20(12-8-17)29(26,27)23(2)14-19-4-3-13-28-19/h3-13H,14H2,1-2H3,(H,22,25)
• InChI Key: OIHFSGJUEZDUOK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N(C)CC3=CC=CO3
• Molecular Formula: C21H20N2O5S
• Molecular Weight: 412.5 g/mol

Description

N-(4-acetylphenyl)-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide, also known as FUR-2, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. This compound belongs to the class of sulfonamides, which are known for their antibacterial and antifungal properties. However, FUR-2 has been found to possess unique biochemical and physiological effects that make it a promising candidate for further investigation.

Scientific Research Applications

Synthesis and Characterization

N-(4-acetylphenyl)-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide is a compound that has been explored in various scientific research contexts, particularly in the field of organic chemistry and drug discovery. One relevant study discusses the synthesis, biological evaluation, molecular docking, and density functional theory (DFT) calculations of novel benzenesulfonamide derivatives, which are structurally related to the compound . These derivatives have shown significant in vitro antitumor activity against specific cell lines, indicating their potential in cancer research (Fahim & Shalaby, 2019).

Anticonvulsant Activity

Research into related compounds such as 4-amino-N-(2,6-dimethylphenyl)benzamide has revealed effective anticonvulsant properties in animal models. This suggests that derivatives like N-(4-acetylphenyl)-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide could be explored for their neurological effects and potential in treating seizure disorders (Robertson et al., 1987).

Molecular Interactions

The study of similar compounds such as 2,5-bis(4-guanylphenyl)furan (an analogue of berenil) and its interaction with DNA sequences has provided insights into the molecular basis of drug-DNA interactions. These findings can be applied to understand how N-(4-acetylphenyl)-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide and its derivatives might bind to biological targets, influencing their pharmacological profiles (Laughton et al., 1995).

Enzyme Inhibition

Related benzamide-4-sulfonamides have been studied for their inhibitory effects on human carbonic anhydrases, which are crucial for various physiological functions. These studies suggest the potential of N-(4-acetylphenyl)-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide derivatives in the development of therapeutic agents targeting these enzymes (Abdoli et al., 2018).

Chemokine Receptor Antagonism

Another structurally related compound, N-((R)-1-((S)-4-(4-chlorophenyl)-4-hydroxy-3,3-dimethylpiperidin-1-yl)-3-methyl-1-oxobutan-2-yl)-3-sulfamoylbenzamide, has been identified as a potent C-C chemokine receptor 1 (CCR1) antagonist. This highlights the potential of N-(4-acetylphenyl)-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide in immunology and inflammation research (Hong et al., 2015).